Cas no 1805195-90-7 (3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide
• CAS No: 1805195-90-7
• MF: C₇H₄F₂IN₃O₃
• MW: 343.026240348816
• CID: 4893030
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide

• Inchi： 1S/C7H4F2IN3O3/c8-5(9)3-4(13(15)16)2(7(11)14)1-12-6(3)10/h1,5H,(H2,11,14)
• InChI Key： FJHXLZMFHTYYLA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C(N)=O)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.9
• Topological Polar Surface Area: 102

Additional information on 3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide

Introduction to 3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide (CAS No. 1805195-90-7)

3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide (CAS No. 1805195-90-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of both difluoromethyl and iodo substituents, along with a nitro group, endows it with unique reactivity and potential applications in drug discovery and development.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied for its role in improving pharmacokinetic profiles, making it a valuable component in the design of next-generation therapeutics. In contrast, the iodo substituent serves as a useful handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. The nitro group, while traditionally associated with oxidizing properties, can also be reduced to an amine, providing additional synthetic flexibility.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like pyridines in drug design. Pyridine derivatives are ubiquitous in approved drugs due to their ability to interact with biological targets through various non-covalent interactions. The specific arrangement of substituents in 3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide positions it as a promising scaffold for developing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In particular, the combination of the difluoromethyl, iodo, and nitro groups on the pyridine ring suggests potential applications in the synthesis of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling, and their overactivity is often associated with disease states. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its utility as a building block for more complex structures. The iodo atom at the 2-position allows for facile introduction of aryl or vinyl groups via palladium-catalyzed cross-coupling reactions. This reactivity has been exploited in recent studies to generate libraries of substituted pyridines for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be optimized further through structure-activity relationship (SAR) studies.

Moreover, the nitro group can be converted into an amide or carboxylic acid derivative through reduction or hydrolysis, respectively. This transformation opens up avenues for further derivatization, enabling the creation of diverse pharmacophores. For instance, amide linkages are common motifs in drugs due to their ability to form hydrogen bonds with biological targets, thereby enhancing binding affinity.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development. Fluoroatoms introduce unique electronic and steric properties that can modulate drug-like characteristics such as lipophilicity, solubility, and metabolic stability. The presence of two fluorine atoms in the difluoromethyl group enhances these effects, making it an attractive feature for medicinal chemists seeking to optimize lead compounds.

Recent publications have demonstrated the use of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide as a precursor in the synthesis of novel antiviral agents. The pyridine scaffold is known to interact with viral enzymes and receptors, making it a logical choice for developing inhibitors against infectious diseases. By leveraging cross-coupling reactions and functional group transformations, researchers have been able to generate structurally diverse analogs with enhanced antiviral activity.

Another emerging area where this compound shows promise is in the development of radiolabeled probes for diagnostic imaging. The iodo substituent can be readily incorporated into molecules intended for positron emission tomography (PET) imaging. PET scans are widely used in clinical practice for detecting tumors and monitoring disease progression. By using this compound as a starting material, researchers can synthesize tracers that provide high-resolution images while minimizing background noise.

The synthesis of 3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide itself presents an interesting challenge due to its multiple functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal catalysis and flow chemistry have enabled efficient production at scale while maintaining high purity standards required for pharmaceutical applications.

In conclusion,3-(Difluoromethyl)-2-iodo-4-nitropyridine-5-carboxamide (CAS No. 1805195-90-7) is a multifaceted compound with significant potential across multiple domains of chemical biology and drug discovery. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics targeting various diseases ranging from cancer to infectious disorders. As research continues to uncover new applications for this compound,its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern synthetic chemistry.